Cas no 83451-61-0 (1-acetyl-1H-Indole-3-carboxylic acid)

• Product name: 1-acetyl-1H-Indole-3-carboxylic acid
• CAS No: 83451-61-0
• MF: C₁₁H₉NO₃
• MW: 203.19406
• CID: 1118474
• PubChem ID: 4127568

1-acetyl-1H-Indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-1H-Indole-3-carboxylic acid
• 1-acetylindole-3-carboxylic acid
• RARECHEM AL BE 0276
• SCHEMBL2815016
• AKOS022647414
• 83451-61-0
• SR-01000519717-1
• SR-01000519717
• Oprea1_141766
• GHLPNUSFQJHAPG-UHFFFAOYSA-N
• DB-337043

• MDL： MFCD01107829
• Inchi： InChI=1S/C11H9NO3/c1-7(13)12-6-9(11(14)15)8-4-2-3-5-10(8)12/h2-6H,1H3,(H,14,15)
• InChI Key： GHLPNUSFQJHAPG-UHFFFAOYSA-N
• SMILES： CC(=O)N1C=C(C2=CC=CC=C21)C(=O)O

Computed Properties

• Exact Mass: 203.058
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3Ų